Cas no 14218-30-5 ([(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate)

[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate structure
14218-30-5 structure
Product Name:[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
CAS No:14218-30-5
MF:C34H27BrO9
MW:659.476789712906
CID:2657886
Update Time:2023-08-06

[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-O,3-O,4-O,6-O-tetrabenzoyl-1-deoxy-α-D-mannopyranose
    • α-D-Mannopyranosyl bromide tetrabenzoate
    • 2-O,3-O,4-O,6-O-Tetrabenzoyl-α-D-mannopyranosyl bromide
    • alpha-D-Mannopyranosyl bromide tetrabenzoate
    • 2,3,4,6-tetra-o-benzoyl-alpha-d-mannopyranosyl bromide
    • [(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
    • Inchi: 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29+,30+/m1/s1
    • InChI Key: WISFGQOOKBVKPD-ZNOUKXQUSA-N
    • SMILES: Br[C@@H]1[C@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 13
  • Complexity: 964
  • Topological Polar Surface Area: 114
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